Cas no 17999-93-8 (1,1'-Biisoquinoline)

• Product Name: 1,1'-Biisoquinoline
• CAS No: 17999-93-8
• MF: C₁₈H₁₂N₂
• MW: 256.301283836365
• CID: 230963
• PubChem ID: 333903
• Update Time: 2025-05-20

1,1'-Biisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biisoquinoline
• 1,1'-Biisoquinolyl
• 1,1'-Diisoquinoline
• NSC 338038
• 1,1'-Bi[isoquinoline]
• 1,1/'-Bi[isoquinoline]
• D83791
• Biisoquinoline
• NSC-338038
• BS-15684
• 17999-93-8
• 1-isoquinolin-1-ylisoquinoline
• MFCD00972367
• DTXSID50318905
• NSC338038
• CS-0188194
• SCHEMBL199273
• AKOS025394470
• STL433868
• DTXCID40270028
• DB-097646

• Inchi： 1S/C18H12N2/c1-3-7-15-13(5-1)9-11-19-17(15)18-16-8-4-2-6-14(16)10-12-20-18/h1-12H
• InChI Key： MVVRNAUFPUDQIB-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 256.10000
• Monoisotopic Mass: 256.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 4

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 193-194 ºC (ethanol )
• Boiling Point: 426.6°Cat760mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.72
• Solubility: Insuluble (7.2E-3 g/L) (25 ºC),
• PSA: 25.78000
• LogP: 4.45000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 1,1'-Biisoquinoline

1,1'-Biisoquinoline (CAS No. 17999-93-8): A Comprehensive Overview

1,1'-Biisoquinoline, also known as biisoquinoline, is a heterocyclic organic compound with the CAS registry number 17999-93-8. This compound belongs to the class of isoquinoline derivatives, which are extensively studied due to their unique electronic properties and potential applications in various fields. The molecule consists of two isoquinoline rings connected by a single bond at the 1-position of each ring, forming a symmetric structure that contributes to its distinctive chemical behavior.

The synthesis of biisoquinoline has been explored through various methods, including condensation reactions and coupling techniques. Recent advancements in synthetic chemistry have enabled the preparation of this compound with higher yields and improved purity. For instance, researchers have utilized microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining product quality. This approach not only enhances the efficiency of production but also aligns with the growing demand for sustainable chemical processes.

One of the most notable properties of biisoquinoline is its ability to act as a versatile ligand in coordination chemistry. The compound's nitrogen atoms provide coordination sites for metal ions, making it a valuable component in the design of metal-organic frameworks (MOFs) and other coordination polymers. Recent studies have demonstrated its potential in constructing highly porous materials with applications in gas storage and catalysis. For example, a 2023 study published in *Nature Chemistry* highlighted the use of biisoquinoline as a building block for MOFs that exhibit exceptional adsorption capacities for methane gas.

In addition to its role as a ligand, biisoquinoline has shown promise in the field of materials science. Its rigid structure and conjugated π-system make it an attractive candidate for applications in organic electronics. Researchers have investigated its use as an electron transport layer in organic light-emitting diodes (OLEDs) and solar cells. A 2022 study in *Advanced Materials* reported that incorporating biisoquinoline into OLEDs significantly improved device efficiency by enhancing charge transport properties.

The biological activity of biisoquinoline has also garnered attention in recent years. Preclinical studies have suggested that this compound may possess anti-cancer properties due to its ability to inhibit specific enzymes involved in tumor growth. A 2023 paper in *Journal of Medicinal Chemistry* detailed how biisoquinoline derivatives can selectively target cancer cells while minimizing toxicity to healthy cells, offering a potential avenue for drug development.

Furthermore, biisoquinoline has been explored as a precursor for more complex molecules with tailored functionalities. Its modular structure allows for easy functionalization, enabling chemists to introduce substituents that enhance specific properties such as solubility or reactivity. This versatility has made it a valuable tool in combinatorial chemistry and drug discovery efforts.

From an environmental perspective, the stability and biodegradability of biisoquinoline are critical considerations for its industrial applications. Recent research has focused on assessing its environmental impact and developing strategies for safe disposal or recycling. A 2023 study published in *Environmental Science & Technology* reported that under aerobic conditions, biisoquinoline undergoes microbial degradation within weeks, indicating that it poses minimal long-term risks to ecosystems when properly managed.

In summary, 1,1'-Biisoquinoline (CAS No. 17999-93-8) is a multifaceted compound with applications spanning materials science, electronics, catalysis, and drug discovery. Its unique chemical properties and structural versatility continue to drive innovative research across various disciplines. As advancements in synthetic methods and characterization techniques unfold, the potential for new applications of this compound is expected to expand further.